Cas no 838888-48-5 (N-(pyridin-3-yl)morpholine-4-sulfonamide)

• Product Name: N-(pyridin-3-yl)morpholine-4-sulfonamide
• CAS No: 838888-48-5
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 6076019
• PubChem ID: 2988476
• Update Time: 2025-06-08

N-(pyridin-3-yl)morpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)morpholine-4-sulfonamide
• N-(3-pyridinyl)-4-morpholinesulfonamide
• 838888-48-5
• N-pyridin-3-ylmorpholine-4-sulfonamide
• F3230-0317
• AP-124/43382932
• AKOS000604399

• Inchi： 1S/C9H13N3O3S/c13-16(14,12-4-6-15-7-5-12)11-9-2-1-3-10-8-9/h1-3,8,11H,4-7H2
• InChI Key： DVHCNBSZJYJTMY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1C=CC=NC=1)N1CCOCC1

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-(pyridin-3-yl)morpholine-4-sulfonamide

N-(pyridin-3-yl)morpholine-4-sulfonamide (CAS No. 838888-48-5): An Overview of Its Properties, Applications, and Recent Research

N-(pyridin-3-yl)morpholine-4-sulfonamide (CAS No. 838888-48-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-pyridinylmorpholine sulfonamide, has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, applications, and recent advancements in the study of this compound.

Chemical Structure and Properties

N-(pyridin-3-yl)morpholine-4-sulfonamide is a small molecule characterized by a morpholine ring linked to a sulfonamide group, with a pyridine substituent at the 3-position. The molecular formula is C₁₀H₁₃N₃O₃S, and its molecular weight is approximately 251.29 g/mol. The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations.

The morpholine ring in N-(pyridin-3-yl)morpholine-4-sulfonamide contributes to its basicity, while the sulfonamide group imparts polarity and hydrogen bonding capabilities. These structural features make the compound highly versatile in terms of its interactions with biological targets. The pyridine substituent adds aromatic character and can participate in π-stacking interactions, which are crucial for binding to specific protein sites.

Biological Activities and Applications

N-(pyridin-3-yl)morpholine-4-sulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of various enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory effects on enzymes such as phosphodiesterases (PDEs) and kinases, which are implicated in several disease states including cardiovascular disorders, neurodegenerative diseases, and cancer.

In particular, studies have demonstrated that N-(pyridin-3-yl)morpholine-4-sulfonamide can selectively inhibit PDE4, a key enzyme involved in the regulation of cyclic adenosine monophosphate (cAMP) levels. This inhibition leads to increased cAMP levels, which can have anti-inflammatory and bronchodilatory effects, making it a promising candidate for the treatment of respiratory conditions such as chronic obstructive pulmonary disease (COPD) and asthma.

Beyond its enzymatic activities, N-(pyridin-3-yl)morpholine-4-sulfonamide has also shown potential as an antagonist of certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. By modulating the activity of these receptors, this compound can influence a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(pyridin-3-yl)morpholine-4-sulfonamide has been explored in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in animal models of various diseases, including inflammatory disorders, neurodegenerative conditions, and cancer. These findings have paved the way for further clinical investigation.

In clinical trials, N-(pyridin-3-yl)morpholine-4-sulfonamide has shown promising results in terms of safety and tolerability. Phase I trials have established its pharmacokinetic profile and identified optimal dosing regimens. Phase II trials are currently underway to evaluate its efficacy in specific patient populations.

The compound's favorable safety profile and broad spectrum of biological activities make it an attractive candidate for further development. Researchers are exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes and reduce side effects.

Recent Research Advances

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the mechanisms of action and potential applications of N-(pyridin-3-yl)morpholine-4-sulfonamide. One notable study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with modified substituents on the pyridine ring. The results revealed that specific substitutions could enhance the potency and selectivity of the compound against target enzymes.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of N-(pyridin-3-yl)morpholine-4-sulfonamide as a lead compound for developing novel antiviral agents. The researchers found that certain derivatives exhibited potent antiviral activity against influenza viruses, suggesting a new avenue for antiviral drug discovery.

In addition to these studies, ongoing research is focused on optimizing the pharmacokinetic properties of N-(pyridin-3-yl)morpholine-4-sulfonamide. Efforts are being made to improve its oral bioavailability and extend its half-life to enhance its therapeutic utility.

Conclusion

N-(pyridin-3-yl)morpholine-4-sulfonamide (CAS No. 838888-48-5) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure confers multiple beneficial properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Recent advances in understanding its mechanisms of action and optimizing its properties have further highlighted its significance as a lead compound for drug development.